(4-methoxyphenyl)(1-methyl-1H-pyrrol-2-yl)Methanone

• CAS No.: 35421-09-1
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: (4-methoxyphenyl)-(1-methylpyrrol-2-yl)methanone
• InChI: InChI=1S/C13H13NO2/c1-14-9-3-4-12(14)13(15)10-5-7-11(16-2)8-6-10/h3-9H,1-2H3
• InChI Key: HXAHJRYQBVRSCJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)C2=CC=C(C=C2)OC

Description

(4-methoxyphenyl)(1-methyl-1H-pyrrol-2-yl)Methanone is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5 g (0.06 mole) N-methylpyrrole and 13.3 g (0.078 mole) of 4-methoxybenzoyl chloride in 50 mL of dry toluene was heated under reflux overnight with an argon stream bubbling through the reaction mixture. After cooling, 40 mL of 20% 3-dimethylaminopropylamine in H2O was added and the mixture stirred for 45 minutes. Diethyl ether was added and the organic solution was washed with 1N HCl, NaHCO3, water, brine and dried (MgSO4). The solvent was evaporated in vacuo and the residue recrystallized from ethanol to give 3.68 g of product: mp. 66-68° C.; mass spectrum (CH4-Cl) m/z=216 (M+1); NMR (CDCl3) d 7.85 (d, 2H); 6.9-7.1 (d,s, 3H); 6.7 (d, 1H); 6.15 (d, 1H); 4.1 (s, 3H); 3.9 (s, 3H). Anal Calcd for C13H13NO2: C, 72.54; H, 6.09; N, 6.51. Found: C, 72.59; H, 6.06; N. 6.43.